2-(4-methoxyphenyl)-1-(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(4-methoxyphenyl)-1-[4-(5-thiophen-2-yl-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C20H22N4O2S2.ClH/c1-26-16-6-4-15(5-7-16)13-19(25)23-8-10-24(11-9-23)20-22-21-17(14-28-20)18-3-2-12-27-18;/h2-7,12H,8-11,13-14H2,1H3;1H
• InChI Key: DOZHRECYELTMPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NN=C(CS3)C4=CC=CS4.Cl
• Molecular Formula: C20H23ClN4O2S2
• Molecular Weight: 451.0 g/mol
• CAS No.: 1351596-27-4

Description

2-(4-methoxyphenyl)-1-(4-(5-(thiophen-2-yl)-6H-1,3,4-thiadiazin-2-yl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C20H23ClN4O2S2 and its molecular weight is 451. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis for Antipsychotic Activity

Compounds with structures similar to the specified chemical have been designed and synthesized for evaluation as potential antipsychotics. These studies focus on the creation of derivatives with specific pharmacological targets, demonstrating the compound's relevance in the development of treatments for psychiatric disorders. For instance, biphenyl moiety linked with aryl piperazine derivatives have been evaluated for their anti-dopaminergic and anti-serotonergic activities, indicating the potential of such compounds in antipsychotic drug development (Bhosale et al., 2014).

Antibacterial Applications

The antibacterial properties of related compounds have been investigated, with some demonstrating effectiveness against both Gram-positive and Gram-negative bacteria. This highlights the compound's potential utility in addressing microbial resistance and the search for new antimicrobial agents (Hu et al., 2008).

Computational and Vibrational Studies

Computational assessments have been performed on similar arylpiperazine-based drugs to understand their biochemical properties and interactions with biological targets. These studies, including vibrational spectroscopy and molecular docking, inform the drug design process by predicting the behavior of these compounds within biological systems (Onawole et al., 2017).